Cas no 885963-39-3 (3-(3,4-Difluorophenyl)benzoic acid)

3-(3,4-Difluorophenyl)benzoic acid Properties

Names and Identifiers

• 3',4'-Difluoro-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3',4'-difluoro-
• 3-Biphenyl-3',4'-difluoro-carboxylic acid
• 3-Biphenyl-3',4'-difluorocarboxylic acid
• 3-(3,4-difluorophenyl)benzoic acid
• 885963-39-3
• 3',4'-Difluoro[1,1'-biphenyl]-3-carboxylic acid
• EN300-5576087
• SCHEMBL13137668
• AKOS010254926
• AS-41877
• CS-0171088
• MFCD03839977
• DTXSID40654127
• 3',4'-Difluoro-[1,1'-biphenyl]-3-carboxylicacid
• +Expand

• MDL： MFCD03839977
• InChIKey： AMNVOFVBUORNRG-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8F2O2/c14-11-5-4-9(7-12(11)15)8-2-1-3-10(6-8)13(16)17/h1-7H,(H,16,17)
• SMILES： C1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)F)F

Computed Properties

• Exact Mass: 234.04923582g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 234.04923582g/mol
• Heavy Atom Count: 17
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų